Cas no 2368221-43-4 ((3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid)

• Product Name: (3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid
• CAS No: 2368221-43-4
• MF: C₅H₇BO₂S
• MW: 147.01468873024
• CID: 6831283
• PubChem ID: 172400499
• Update Time: 2025-03-01

(3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(methyl-d3)thiophen-2-yl-4,5-d2)boronic acid
• CS-19005
• 2368221-43-4
• (3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid

• Inchi： 1S/C5H7BO2S/c1-4-2-3-9-5(4)6(7)8/h2-3,7-8H,1H3/i1D3,2D,3D
• InChI Key： MOOOGTOEKZWEJA-RHIBPKLGSA-N
• SMILES： S1C([2H])=C([2H])C(C([2H])([2H])[2H])=C1B(O)O

Computed Properties

• Exact Mass: 147.0573645Da
• Monoisotopic Mass: 147.0573645Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų